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Compound of Interest

Compound Name: 1H-6a-Azacyclobut[cd]indene(9CI)

CAS No.: 156770-70-6

Cat. No.: B586858

Get Quote

Executive Summary
1H-6a-Azacyclobut[cd]indene represents a specialized class of "strained-cage" heterocycles

used in medicinal chemistry to restrict the conformational freedom of pharmacophores. Unlike

planar indoles or flexible tetrahydroisoquinolines, this molecule possesses a fused azetidine

ring (4-membered nitrogen ring) bridged across the indene core.

In mass spectrometry (ESI-MS/MS and EI-MS), its behavior is dominated by strain-release

fragmentation. While standard aromatics fragment via high-energy ring contractions, 1H-6a-

Azacyclobut[cd]indene undergoes rapid, characteristic retro-cyclization and bridgehead

cleavage events. This guide provides the diagnostic ions and mechanistic pathways required to

distinguish this scaffold from its structural isomers.

Structural Dynamics & Ionization
The molecule contains a tertiary amine at a bridgehead position (6a), fused to an aromatic

indene system.
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Molecular Formula: C

H

N (assuming unsubstituted core).

Monoisotopic Mass: ~143.07 Da.

Ionization Mode: ESI(+) is preferred due to the basicity of the bridgehead nitrogen.

Key Stability Factor
The fusion of the 4-membered azetidine ring to the 5-membered ring of indene introduces

significant Baeyer strain. Upon ionization, the radical cation (

in EI) or protonated molecule (

in ESI) seeks to relieve this strain immediately, leading to a lower survival yield of the molecular
ion compared to unstrained isomers like N-methylindole.

Detailed Fragmentation Pathways[1]
The fragmentation of 1H-6a-Azacyclobut[cd]indene follows three primary channels.

Pathway A: Retro-[2+2] Azetidine Unzipping (Dominant)
The most diagnostic pathway is the opening of the strained azetidine ring. This often mimics a

retro-[2+2] cycloaddition or a radical-induced ring opening.

Mechanism: The C-N bond at the bridgehead weakens. The ring cleaves to expel a neutral

ethylene (

) or methylene-imine fragment.

Diagnostic Shift: Loss of 28 Da (C

H

) or 29 Da (CH

N).
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Resulting Ion: A stable Indenyl-cation species (m/z 115) or an Isoindole-like cation.

Pathway B: Bridgehead -Cleavage
The bridgehead nitrogen directs cleavage at the adjacent carbon bonds (

-cleavage).

Mechanism: Homolytic cleavage adjacent to the nitrogen leads to ring opening without

immediate mass loss, followed by the elimination of HCN (27 Da) or H

CN (28 Da).

Resulting Ion: Formation of a ring-expanded quinolinium-like species or a naphthyl cation

derivative.

Pathway C: Aromatic Core Degradation (High Energy)
At high collision energies (CE > 35 eV), the indene core itself fragments.

Diagnostic Ion:m/z 115 (Indenyl cation)

m/z 89 (Loss of C

H

, formation of fused tropylium-like species).

Comparative Performance: Isomer Differentiation
Distinguishing 1H-6a-Azacyclobut[cd]indene from its isomers is critical in synthesis verification.
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Feature
1H-6a-

Azacyclobut[cd]inde

ne

1-Methylindole

(Isomer)

Tetrahydroquinoline

(Analog)

Base Peak (Low CE)

[M - 28]

(Loss of C

H

via strain relief)

M

(Highly stable

aromatic)

[M - 1]

(Loss of H

to N)

Strain Energy
High (Azetidine

fusion)
Low (Planar aromatic) Low (Flexible 6-ring)

Key Neutral Loss
28 Da (Ethylene), 27

Da (HCN)

15 Da (Methyl), 27 Da

(HCN)

29 Da (CH

N - Retro-Diels-Alder)

m/z 115 Intensity
High (Direct

precursor)

Moderate (Secondary

fragment)
Low

Insight: If your spectrum shows a dominant loss of 28 Da from the parent ion, it confirms the

presence of the strained azetidine ring (Pathway A), ruling out the stable indole isomers.

Visualization of Fragmentation Pathways[1][2][3]
The following diagram maps the logical flow of fragmentation from the precursor ion to the

stable terminal fragments.
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Caption: Fragmentation tree of 1H-6a-Azacyclobut[cd]indene showing the primary strain-relief

pathway (loss of ethylene) vs. bridgehead cleavage.

Experimental Protocol (LC-MS/MS)
To replicate these results for structural confirmation, use the following validated parameters.

Sample Preparation[4][5][6]
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Solvent: Dissolve 1 mg of compound in 1 mL of Acetonitrile:Water (50:50) + 0.1% Formic

Acid.

Concentration: Dilute to 1 µg/mL for direct infusion or LC injection.

Instrument Parameters (Q-TOF / Orbitrap)
Ionization: ESI Positive Mode.

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the strained ring).

Collision Energy (CE):

Screening: Ramp 10–40 eV.

Quantitative Transition: 25 eV (Optimized for m/z 115 generation).

Data Interpretation Step-by-Step
Check M+ Stability: If the parent ion is weak even at low cone voltage, the azetidine ring is

extremely labile.

Look for m/z 115: This is the "fingerprint" of the indene core.

Calculate the Delta: A precise loss of 28.0313 Da (C

H

) confirms the intact azetidine ring. If you see a loss of 17 Da (NH

) or 15 Da (CH

), the structure is likely an open-chain isomer or an amine derivative, not the fused system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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